Cas no 466655-11-8 ((2E)-N-(3,4-dimethoxyphenyl)-3-(4-propoxyphenyl)prop-2-enamide)

(2E)-N-(3,4-dimethoxyphenyl)-3-(4-propoxyphenyl)prop-2-enamide is a synthetic acrylamide derivative characterized by its distinct molecular structure featuring dimethoxy and propoxyphenyl substituents. This compound exhibits potential as an intermediate in organic synthesis, particularly in the development of pharmacologically active molecules. Its conjugated double bond system enhances reactivity, making it suitable for further functionalization. The presence of methoxy and propoxy groups contributes to its solubility in organic solvents, facilitating purification and handling. Research applications may include studies on structure-activity relationships in medicinal chemistry. The compound’s stability under standard laboratory conditions ensures reliable performance in synthetic workflows. Analytical characterization is typically conducted via HPLC, NMR, and mass spectrometry to confirm purity and structural integrity.

(2E)-N-(3,4-dimethoxyphenyl)-3-(4-propoxyphenyl)prop-2-enamide structure

466655-11-8 structure

Product Name:(2E)-N-(3,4-dimethoxyphenyl)-3-(4-propoxyphenyl)prop-2-enamide

CAS No:466655-11-8

MF:C₂₀H₂₃NO₄

MW:341.40092587471

CID:5435925

Update Time:2025-10-29

(2E)-N-(3,4-dimethoxyphenyl)-3-(4-propoxyphenyl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

- (E)-N-(3,4-dimethoxyphenyl)-3-(4-propoxyphenyl)prop-2-enamide
- (2E)-N-(3,4-dimethoxyphenyl)-3-(4-propoxyphenyl)prop-2-enamide
- Inchi： 1S/C20H23NO4/c1-4-13-25-17-9-5-15(6-10-17)7-12-20(22)21-16-8-11-18(23-2)19(14-16)24-3/h5-12,14H,4,13H2,1-3H3,(H,21,22)/b12-7+
- InChI Key： PSDBBQBSZNVYNI-KPKJPENVSA-N
- SMILES： C(NC1=CC=C(OC)C(OC)=C1)(=O)/C=C/C1=CC=C(OCCC)C=C1

(2E)-N-(3,4-dimethoxyphenyl)-3-(4-propoxyphenyl)prop-2-enamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3098-0421-2μmol	(2E)-N-(3,4-dimethoxyphenyl)-3-(4-propoxyphenyl)prop-2-enamide	466655-11-8	90%+	2μl	$57.0	2023-04-27
Life Chemicals	F3098-0421-5μmol	(2E)-N-(3,4-dimethoxyphenyl)-3-(4-propoxyphenyl)prop-2-enamide	466655-11-8	90%+	5μl	$63.0	2023-04-27
Life Chemicals	F3098-0421-10μmol	(2E)-N-(3,4-dimethoxyphenyl)-3-(4-propoxyphenyl)prop-2-enamide	466655-11-8	90%+	10μl	$69.0	2023-04-27
Life Chemicals	F3098-0421-20μmol	(2E)-N-(3,4-dimethoxyphenyl)-3-(4-propoxyphenyl)prop-2-enamide	466655-11-8	90%+	20μl	$79.0	2023-04-27
Life Chemicals	F3098-0421-1mg	(2E)-N-(3,4-dimethoxyphenyl)-3-(4-propoxyphenyl)prop-2-enamide	466655-11-8	90%+	1mg	$54.0	2023-04-27
Life Chemicals	F3098-0421-2mg	(2E)-N-(3,4-dimethoxyphenyl)-3-(4-propoxyphenyl)prop-2-enamide	466655-11-8	90%+	2mg	$59.0	2023-04-27
Life Chemicals	F3098-0421-3mg	(2E)-N-(3,4-dimethoxyphenyl)-3-(4-propoxyphenyl)prop-2-enamide	466655-11-8	90%+	3mg	$63.0	2023-04-27
Life Chemicals	F3098-0421-4mg	(2E)-N-(3,4-dimethoxyphenyl)-3-(4-propoxyphenyl)prop-2-enamide	466655-11-8	90%+	4mg	$66.0	2023-04-27
Life Chemicals	F3098-0421-5mg	(2E)-N-(3,4-dimethoxyphenyl)-3-(4-propoxyphenyl)prop-2-enamide	466655-11-8	90%+	5mg	$69.0	2023-04-27
Life Chemicals	F3098-0421-10mg	(2E)-N-(3,4-dimethoxyphenyl)-3-(4-propoxyphenyl)prop-2-enamide	466655-11-8	90%+	10mg	$79.0	2023-04-27

(2E)-N-(3,4-dimethoxyphenyl)-3-(4-propoxyphenyl)prop-2-enamide Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid amides

Additional information on (2E)-N-(3,4-dimethoxyphenyl)-3-(4-propoxyphenyl)prop-2-enamide

Comprehensive Analysis of (2E)-N-(3,4-dimethoxyphenyl)-3-(4-propoxyphenyl)prop-2-enamide (CAS No. 466655-11-8)

(2E)-N-(3,4-dimethoxyphenyl)-3-(4-propoxyphenyl)prop-2-enamide, with the CAS number 466655-11-8, is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique prop-2-enamide backbone and dimethoxyphenyl and propoxyphenyl substituents, exhibits promising properties for applications in medicinal chemistry. Researchers are particularly interested in its potential as a bioactive molecule, given its structural similarity to known pharmacophores.

The compound's molecular structure features a conjugated double bond (2E configuration), which contributes to its stability and reactivity. The presence of methoxy and propoxy groups enhances its lipophilicity, making it a candidate for drug delivery systems. Recent studies have explored its role in modulating enzyme activity and cellular signaling pathways, aligning with the growing demand for targeted therapies in modern medicine.

In the context of current research trends, 466655-11-8 is often discussed alongside small-molecule inhibitors and kinase modulators. These topics are highly searched in academic databases and AI-driven literature reviews, reflecting the compound's relevance in drug discovery. Its potential applications in neurodegenerative diseases and inflammatory conditions have also been hypothesized, though further in vivo studies are needed to validate these claims.

From a synthetic chemistry perspective, the compound's preparation involves multi-step organic synthesis, including amide coupling and aryl ether formation. Optimizing its yield and purity remains a focus for industrial and academic labs, especially given the rising interest in high-throughput screening platforms. The compound's spectroscopic data (e.g., NMR, IR) and chromatographic profiles are well-documented, aiding in its identification and quality control.

Environmental and safety considerations for (2E)-N-(3,4-dimethoxyphenyl)-3-(4-propoxyphenyl)prop-2-enamide are also critical. While it is not classified as a hazardous material, proper laboratory handling protocols are recommended. Its biodegradability and ecotoxicological impact are under investigation, addressing the broader sustainability concerns in chemical research.

In summary, CAS 466655-11-8 represents a versatile compound with multidisciplinary applications. Its integration into precision medicine and green chemistry initiatives highlights its alignment with contemporary scientific priorities. Future studies may explore its structure-activity relationships and formulation strategies, further solidifying its role in innovative therapeutics.